Cas no 324769-81-5 (ethyl 6-methyl-4-5-(2-nitrophenyl)furan-2-yl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product name: ethyl 6-methyl-4-5-(2-nitrophenyl)furan-2-yl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 324769-81-5
• MF: C₁₈H₁₇N₃O₆
• MW: 371.344084501266
• CID: 5955876
• PubChem ID: 3118284

ethyl 6-methyl-4-5-(2-nitrophenyl)furan-2-yl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-methyl-4-5-(2-nitrophenyl)furan-2-yl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• ethyl 6-methyl-4-(5-(2-nitrophenyl)furan-2-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-6-methyl-4-[5-(2-nitrophenyl)-2-furanyl]-2-oxo-, ethyl ester
• SR-01000401506-1
• AB00125057-02
• ethyl 6-methyl-4-[5-(2-nitrophenyl)furan-2-yl]-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• Oprea1_595174
• AKOS000532463
• ETHYL 6-METHYL-4-[5-(2-NITROPHENYL)-2-FURYL]-2-OXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE
• ethyl 6-methyl-4-[5-(2-nitrophenyl)furan-2-yl]-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• SR-01000401506
• EU-0068298
• 324769-81-5
• Oprea1_808934
• F0095-1333

• Inchi： 1S/C18H17N3O6/c1-3-26-17(22)15-10(2)19-18(23)20-16(15)14-9-8-13(27-14)11-6-4-5-7-12(11)21(24)25/h4-9,16H,3H2,1-2H3,(H2,19,20,23)
• InChI Key： MBQVLPCDPJOCLA-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(OCC)=O)C(C2=CC=C(C3=CC=CC=C3[N+]([O-])=O)O2)N1

Computed Properties

• Exact Mass: 371.11173527g/mol
• Monoisotopic Mass: 371.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Boiling Point: 522.0±50.0 °C(Predicted)
• pka: 10.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines